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Compound of Interest

Compound Name: AZD2858

Cat. No.: B1666211 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the off-target effects of AZD2858 in kinase

assays. The following troubleshooting guides and frequently asked questions (FAQs) are

designed to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of AZD2858?

AZD2858 is a potent and orally active inhibitor of Glycogen Synthase Kinase-3 (GSK-3), with

high affinity for both GSK-3α and GSK-3β isoforms.[1] It is classified as an ATP-competitive

inhibitor.[2]

Q2: What is the known selectivity profile of AZD2858?

AZD2858 is a selective GSK-3 inhibitor. It has demonstrated from 70- to greater than 6000-fold

selectivity over a panel of other kinases.[1] Specifically, it shows over 100-fold selectivity

against Cyclin-Dependent Kinase 2 (CDK2).[3]

Kinase Selectivity Profile of AZD2858
The following table summarizes the known inhibitory activity of AZD2858 against its primary

targets and a known off-target kinase.
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Target Kinase IC50 / Ki Fold Selectivity Reference

GSK-3α IC50: 0.9 nM - [1]

GSK-3β IC50: 5 nM - [1]

GSK-3β Ki: 4.9 nM - [3]

Tau Phosphorylation

(GSK-3β mediated)
IC50: 76 nM - [3]

CDK2 Ki: 540 nM >100-fold vs GSK-3β [3]

Troubleshooting Guide for Kinase Assays
Problem 1: High variability in IC50 values for AZD2858.

Possible Cause 1: ATP Concentration. As an ATP-competitive inhibitor, the apparent IC50

value of AZD2858 will be highly dependent on the ATP concentration in the assay.

Solution: Ensure that the ATP concentration is consistent across all experiments and is

ideally at or near the Km value for the specific kinase being tested. Report the ATP

concentration used when presenting IC50 data.

Possible Cause 2: Reagent Quality. Degradation of the inhibitor, kinase, or substrate can

lead to inconsistent results.

Solution: Use freshly prepared reagents. Store AZD2858 according to the manufacturer's

instructions, typically at -20°C. Aliquot reagents to avoid repeated freeze-thaw cycles.

Possible Cause 3: Assay Signal Window. A low signal-to-background ratio can increase

variability.

Solution: Optimize the assay conditions, including incubation time, enzyme concentration,

and substrate concentration, to achieve a robust signal window.

Problem 2: Discrepancy between in-vitro kinase activity and cell-based assay results.
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Possible Cause 1: Cell Permeability. AZD2858 may have different levels of permeability in

different cell lines.

Solution: If not already established, determine the cell permeability of AZD2858 in your

specific cell model.

Possible Cause 2: Cellular ATP Concentration. The intracellular ATP concentration (typically

in the millimolar range) is much higher than that used in many in-vitro kinase assays

(micromolar range). This can lead to a rightward shift in the IC50 value in cellular assays.

Solution: This is an expected phenomenon for ATP-competitive inhibitors. Correlate

cellular activity with target engagement biomarkers, such as the phosphorylation status of

GSK-3 substrates (e.g., β-catenin or Tau).

Possible Cause 3: Involvement of Other Signaling Pathways. The observed cellular

phenotype may be a result of AZD2858's effect on signaling pathways downstream of GSK-

3, or potentially due to off-target effects.

Solution: Investigate the downstream effects on the Wnt/β-catenin signaling pathway, as

AZD2858 is known to activate this pathway by stabilizing β-catenin.

Experimental Protocols
General Protocol for an In-Vitro Kinase Assay to Determine IC50 of AZD2858

This is a generalized protocol and should be optimized for the specific kinase and detection

method being used.

Reagent Preparation:

Prepare a stock solution of AZD2858 in DMSO (e.g., 10 mM).

Prepare a serial dilution of AZD2858 in the assay buffer.

Prepare the kinase, substrate, and ATP solutions in the appropriate assay buffer.

Assay Procedure:
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Add the kinase to the wells of a microplate.

Add the different concentrations of AZD2858 to the wells.

Incubate for a predetermined period (e.g., 10-15 minutes) at room temperature to allow for

inhibitor binding.

Initiate the kinase reaction by adding the substrate and ATP mixture.

Incubate for the optimized reaction time (e.g., 30-60 minutes) at the optimal temperature

for the kinase.

Stop the reaction (e.g., by adding a stop solution).

Detect the kinase activity using a suitable method (e.g., luminescence, fluorescence, or

radioactivity).

Data Analysis:

Subtract the background signal (no enzyme control) from all data points.

Normalize the data, setting the activity of the no-inhibitor control to 100%.

Plot the normalized activity against the logarithm of the AZD2858 concentration.

Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations
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AZD2858 Mechanism of Action
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Caption: AZD2858 inhibits GSK-3β, leading to the stabilization of β-catenin and activation of

Wnt signaling.
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Kinase Assay Troubleshooting Logic
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Caption: A logical workflow for troubleshooting common issues encountered in kinase inhibitor

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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